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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

Researchers and drug development professionals require immediate and precise safety

information when handling chemical compounds. This guide provides essential safety and

logistical protocols for the handling of Aviglycine hydrochloride, ensuring the well-being of

laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
Aviglycine hydrochloride is classified as a hazardous substance and requires careful

handling to avoid adverse health effects. It can cause skin irritation, serious eye damage, and

respiratory irritation.[1][2] Prolonged or repeated exposure may lead to organ damage, and it is

suspected of damaging fertility or the unborn child.[3]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Aviglycine hydrochloride:
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PPE Category Specific Requirements Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber, polychloroprene).[4]

To prevent skin contact and

irritation.[1][2]

Eye Protection
Safety glasses with side

shields or chemical goggles.[4]

To protect against serious eye

damage from splashes or dust.

[1][2]

Body Protection

Laboratory coat or overalls. A

PVC apron is also

recommended.[4]

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

dust mask (e.g., N95) should

be used if dust generation is

unavoidable.[5]

To prevent respiratory tract

irritation.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Aviglycine hydrochloride is crucial for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The container should be clearly labeled.[4]

Store in a tightly closed, suitable container (e.g., polyethylene or polypropylene) in a

designated area at -20°C for long-term stability.[4][6]

Aqueous solutions are not recommended for storage for more than one day.[6]

2. Handling and Preparation of Solutions:

All handling of solid Aviglycine hydrochloride should be performed in a well-ventilated

area, preferably a chemical fume hood, to minimize inhalation exposure.
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Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

Use dry, clean utensils for weighing and transferring the solid material to avoid dust

generation.[4]

When preparing aqueous solutions, slowly add the solid to the buffer (e.g., PBS, pH 7.2) to

dissolve. The solubility in PBS (pH 7.2) is approximately 10 mg/mL.[6]

3. Spill Management:

Minor Spills:

Remove all ignition sources.[4]

Clean up spills immediately.[4]

Use dry clean-up procedures; do not use water to clean up the solid material as it may

create a slip hazard and spread contamination.[4]

Place the spilled material into a suitable, labeled container for waste disposal.[4]

Major Spills:

Evacuate the area and alert emergency responders.[4]

Wear appropriate PPE, including respiratory protection, before re-entering the area.[4]

4. First Aid Measures:

After eye contact: Immediately rinse with running water for several minutes and consult a

doctor.[2]

After skin contact: Immediately wash with water and soap and rinse thoroughly. Remove

contaminated clothing.[2]

After inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[2]

[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://datasheets.scbt.com/sc-233859.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://cdn.caymanchem.com/cdn/insert/15546.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://cdn.caymanchem.com/cdn/msds/15546m.pdf
https://cdn.caymanchem.com/cdn/msds/15546m.pdf
https://cdn.caymanchem.com/cdn/msds/15546m.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After swallowing: If symptoms persist, consult a doctor.[2]

Disposal Plan
Aviglycine hydrochloride and its container must be disposed of as hazardous waste.[4]

Solid Waste: Collect all solid waste, including contaminated PPE (gloves, etc.), in a clearly

labeled hazardous waste container.

Liquid Waste: Aqueous solutions of Aviglycine hydrochloride should be collected in a

designated, labeled container for hazardous liquid waste. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling Aviglycine Hydrochloride
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Figure 1. Standard Operating Procedure for Aviglycine Hydrochloride
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Caption: Workflow for handling Aviglycine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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